Cas no 1206999-13-4 (2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one)

• Product Name: 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one
• CAS No: 1206999-13-4
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 5857440
• PubChem ID: 45504136
• Update Time: 2025-11-02

2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-yl)-2-(1H-indol-1-yl)-
• 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one
• SR-01000924813
• CCG-286621
• F5791-1342
• 1206999-13-4
• 1-(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)-2-(1H-indol-1-yl)ethanone
• SR-01000924813-1
• 1-(1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl)-2-indol-1-ylethanone
• AKOS024518952

• Inchi： 1S/C19H16N4O/c24-18(13-21-10-9-14-5-1-3-7-16(14)21)23-12-11-22-17-8-4-2-6-15(17)20-19(22)23/h1-10H,11-13H2
• InChI Key： UYBBMHDFZHTHNK-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2N(CC1)C1=CC=CC=C1N=2)CN1C2=C(C=CC=C2)C=C1

Computed Properties

• Exact Mass: 316.132
• Monoisotopic Mass: 316.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one

Exploring the Unique Properties and Applications of 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one (CAS No. 1206999-13-4)

The compound 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one (CAS No. 1206999-13-4) is a fascinating and structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its unique tricyclic framework combined with an indole moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential role in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

One of the most compelling aspects of 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one is its molecular architecture. The presence of a triazatricyclic core and an indole group suggests potential interactions with enzymes and receptors involved in critical cellular processes. This has led to speculation about its utility in addressing neurodegenerative diseases, a hot topic in contemporary biomedical research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, compounds with such structural features are being closely examined for their neuroprotective properties.

In addition to its potential therapeutic applications, 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one is also of interest in chemical synthesis and material science. Its intricate structure poses a challenge for synthetic chemists, making it a valuable subject for method development and catalysis research. The compound's ability to form stable complexes with metals could open doors to applications in catalysis or sensor technology, areas that are currently booming due to advancements in nanotechnology and green chemistry.

The pharmacokinetic profile of 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one is another area of active investigation. Early studies suggest that its bioavailability and metabolic stability may be influenced by the indole substituent, which is known to enhance membrane permeability. This characteristic is particularly relevant in the context of drug delivery systems, a field that has seen exponential growth due to the need for more efficient and less invasive treatment options.

From a commercial perspective, the demand for novel compounds like 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one is driven by the pharmaceutical industry's relentless pursuit of innovative therapeutics. With the rise of personalized medicine and the increasing focus on rare diseases, such molecules are becoming invaluable. Market analysts predict a steady growth in the small molecule drug discovery sector, further highlighting the importance of compounds with unique structural and functional attributes.

In summary, 2-(1H-indol-1-yl)-1-{2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraen-5-yl}ethan-1-one (CAS No. 1206999-13-4) represents a compelling area of research with broad implications for medicine, chemistry, and materials science. Its complex structure and potential biological activities make it a standout candidate for future innovations. As scientific inquiry continues to unravel its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.